Cas no 1806804-80-7 (5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806804-80-7
• MF: C₉H₇ClF₂N₂
• MW: 216.615087747574
• CID: 4850014
• Update Time: 2025-10-16

5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H7ClF2N2/c10-4-7-5-14-8(9(11)12)3-6(7)1-2-13/h3,5,9H,1,4H2
• InChI Key： SFIZOUKVAPWBFN-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806804-80-7)

5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile, with the CAS number 1806804-80-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with a chloromethyl group and a difluoromethyl group, making it a versatile intermediate in the synthesis of various bioactive molecules.

The structural attributes of this compound contribute to its reactivity and potential applications in medicinal chemistry. The presence of the chloromethyl group allows for nucleophilic substitution reactions, which are pivotal in the development of drug candidates. Meanwhile, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in pharmaceutical design.

In recent years, there has been growing interest in the use of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms can modulate the electronic properties of molecules, leading to improved pharmacological activity. Specifically, the difluoromethyl group has been extensively studied for its role in increasing the lipophilicity and reducing metabolic degradation, thereby extending the half-life of drugs.

The compound 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile has been explored in various synthetic pathways, particularly in the construction of more complex molecules. Its pyridine scaffold serves as a versatile platform for further functionalization, enabling the creation of novel scaffolds with potential therapeutic applications. For instance, researchers have utilized this compound in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its role in the development of small-molecule probes for biological studies. The combination of the chloromethyl and difluoromethyl groups provides multiple points for interaction with biological targets, making it an invaluable tool for drug discovery. Additionally, its ability to undergo selective modifications allows for fine-tuning of its properties, ensuring that it can be tailored to specific biological needs.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for new drugs. Researchers have leveraged its unique structure to develop molecules that exhibit potent activity against various diseases. For example, studies have demonstrated its utility in creating compounds that target enzymes involved in metabolic pathways relevant to diabetes and obesity.

In academic research, 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile has been used as a starting material for exploring new synthetic methodologies. Its reactivity profile has enabled chemists to develop innovative approaches to constructing complex organic molecules. These advancements not only contribute to the field of organic chemistry but also have implications for drug development, providing new tools for creating next-generation therapeutics.

The compound's versatility extends beyond pharmaceutical applications. It has also been investigated in materials science, where its unique electronic properties make it suitable for use in electronic devices and sensors. The ability to modify its structure allows researchers to fine-tune its properties for specific applications, opening up new possibilities in this rapidly evolving field.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806804-80-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its structural features and reactivity make it an invaluable tool for synthetic chemists and researchers working on drug discovery. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an even greater role in future scientific advancements.